5-chloro-N,N-diisobutyl-2-methoxybenzamide

• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol
• IUPAC Name: 5-chloro-2-methoxy-N,N-bis(2-methylpropyl)benzamide
• InChI: InChI=1S/C16H24ClNO2/c1-11(2)9-18(10-12(3)4)16(19)14-8-13(17)6-7-15(14)20-5/h6-8,11-12H,9-10H2,1-5H3
• InChI Key: NZODPPVOHRWTRF-UHFFFAOYSA-N
• SMILES: CC(C)CN(CC(C)C)C(=O)C1=C(C=CC(=C1)Cl)OC

Description

5-chloro-N,N-diisobutyl-2-methoxybenzamide, also known as CDB-2914, is a synthetic compound that belongs to the class of selective progesterone receptor modulators (SPRMs). It has been extensively studied for its potential applications in various fields, including reproductive medicine, cancer research, and drug discovery.

Scientific Research Applications

5-chloro-N,N-diisobutyl-2-methoxybenzamide has been studied extensively for its potential applications in reproductive medicine, including contraception, emergency contraception, and treatment of uterine fibroids. It has also been investigated for its potential use in cancer research, particularly in the treatment of breast and ovarian cancer. In addition, this compound has been used in drug discovery studies as a tool compound for the development of novel SPRMs.

Mechanism of Action

5-chloro-N,N-diisobutyl-2-methoxybenzamide acts as a selective progesterone receptor modulator, which means that it can selectively bind to and modulate the activity of progesterone receptors in different tissues. In the endometrium, this compound has been shown to inhibit the proliferation of epithelial cells and induce apoptosis, leading to a decrease in endometrial thickness and a reduction in menstrual bleeding. In the breast tissue, this compound has been shown to inhibit the growth of estrogen receptor-positive breast cancer cells by blocking the activity of progesterone receptors and reducing the expression of estrogen receptor alpha.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in different tissues. In the endometrium, it reduces the expression of genes involved in cell proliferation and angiogenesis, leading to a decrease in endometrial thickness and vascularity. In the breast tissue, it inhibits the expression of genes involved in cell growth and survival, leading to a decrease in tumor growth. This compound has also been shown to have anti-inflammatory effects in the uterus and to modulate the immune response in the breast tissue.

Advantages and Limitations for Lab Experiments

5-chloro-N,N-diisobutyl-2-methoxybenzamide has several advantages for lab experiments, including its high potency and selectivity for progesterone receptors, its reproducible synthesis method, and its well-characterized mechanism of action. However, there are also some limitations to its use, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 5-chloro-N,N-diisobutyl-2-methoxybenzamide, including its potential use in combination with other drugs for the treatment of uterine fibroids and breast cancer, its use as a tool compound for the development of novel SPRMs, and its potential applications in other fields, such as neurobiology and immunology. Further research is needed to fully understand the mechanisms of action and potential applications of this compound and to identify any potential side effects or toxicity issues.

Synthesis Methods

5-chloro-N,N-diisobutyl-2-methoxybenzamide can be synthesized using a multistep process involving the reaction of 5-chloro-2-methoxybenzoic acid with diisobutylamine, followed by the addition of thionyl chloride and methanol. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been described in detail in several research articles and is considered reliable and reproducible.